Cas no 1706451-62-8 ([2-Bromo-4-(5,7-dimethyl-benzooxazol-2-yl)-phenyl]-dimethyl-amine)

• Product Name: [2-Bromo-4-(5,7-dimethyl-benzooxazol-2-yl)-phenyl]-dimethyl-amine
• CAS No: 1706451-62-8
• MF: C₁₇H₁₇BrN₂O
• MW: 345.233683347702
• CID: 5210568
• Update Time: 2025-09-28

[2-Bromo-4-(5,7-dimethyl-benzooxazol-2-yl)-phenyl]-dimethyl-amine Chemical and Physical Properties

Names and Identifiers

• [2-Bromo-4-(5,7-dimethyl-benzooxazol-2-yl)-phenyl]-dimethyl-amine

• Inchi： 1S/C17H17BrN2O/c1-10-7-11(2)16-14(8-10)19-17(21-16)12-5-6-15(20(3)4)13(18)9-12/h5-9H,1-4H3
• InChI Key： NJJGLYXRQGHMID-UHFFFAOYSA-N
• SMILES： C1(N(C)C)=CC=C(C2=NC3=CC(C)=CC(C)=C3O2)C=C1Br

Additional information on [2-Bromo-4-(5,7-dimethyl-benzooxazol-2-yl)-phenyl]-dimethyl-amine

Introduction to [2-Bromo-4-(5,7-dimethyl-benzooxazol-2-yl)-phenyl]-dimethyl-amine (CAS No. 1706451-62-8)

[2-Bromo-4-(5,7-dimethyl-benzooxazol-2-yl)-phenyl]-dimethyl-amine (CAS No. 1706451-62-8) is a highly specialized organic compound with significant applications in modern chemical research and development. This compound is characterized by its unique structure, which includes a bromine atom, a dimethylamino group, and a substituted benzooxazole moiety. The combination of these functional groups makes it a valuable tool in various fields such as pharmaceuticals, agrochemicals, and materials science.

The benzooxazole core of this compound is a heterocyclic aromatic system that is known for its stability and reactivity. The presence of 5,7-dimethyl substituents on the benzooxazole ring enhances its electronic properties and makes it more versatile for synthetic transformations. Recent studies have highlighted the importance of such substituted benzooxazoles in the development of novel bioactive compounds. For instance, researchers have reported that 5,7-dimethyl-benzooxazol derivatives exhibit potent anti-inflammatory and antioxidant activities, making them promising candidates for drug discovery.

The dimethylamino group attached to the phenyl ring introduces additional nucleophilic character to the molecule. This feature is particularly useful in organocatalytic reactions and click chemistry applications. Recent advancements in asymmetric catalysis have demonstrated that such amino-substituted aromatic compounds can serve as effective ligands for transition metal catalysts, enabling the synthesis of complex molecular architectures with high enantioselectivity.

The bromine atom at the 2-position of the phenyl ring adds another layer of functionality to this compound. Bromine is a versatile leaving group that can be readily replaced in substitution reactions to introduce various functional groups. This property has been exploited in the synthesis of diverse heterocyclic compounds and biologically active molecules. For example, recent publications have shown that brominated aromatic compounds like this one can undergo Ullmann coupling or Suzuki-Miyaura cross-coupling reactions to form advanced materials with tailored electronic properties.

From an industrial perspective, [2-Bromo-4-(5,7-dimethyl-benzooxazol-2-yl)-phenyl]-dimethyl-amine is often used as an intermediate in the synthesis of more complex molecules. Its modular structure allows chemists to build upon its framework by introducing additional substituents or modifying existing ones. This modular approach has been instrumental in the development of new drugs and agrochemicals with improved efficacy and reduced side effects.

Recent research has also focused on the environmental impact of such compounds. Studies have shown that proper handling and disposal of organic intermediates like this one are critical to minimizing their ecological footprint. Advances in green chemistry have led to the development of more sustainable synthesis routes for this compound, reducing waste generation and energy consumption.

In conclusion, [2-Bromo-4-(5,7-dimethyl-benzooxazol-2-yl)-phenyl]-dimethyl-amine (CAS No. 1706451-62-8) is a multifaceted organic compound with wide-ranging applications in chemical research and industry. Its unique structure and functional groups make it an invaluable tool for synthesizing advanced materials and bioactive molecules. As research continues to uncover new applications for this compound, its role in driving innovation across various scientific disciplines will undoubtedly grow.